Cas no 41335-56-2 (2-allyl-1,2-benzisothiazol-3(2H)-one 1,1-dioxide)

• Product Name: 2-allyl-1,2-benzisothiazol-3(2H)-one 1,1-dioxide
• CAS No: 41335-56-2
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• CID: 926865
• PubChem ID: 95840
• Update Time: 2025-04-19

2-allyl-1,2-benzisothiazol-3(2H)-one 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2-allyl-1,2-benzisothiazol-3(2H)-one 1,1-dioxide
• 1,1-dioxo-2-prop-2-enyl-1,2-benzothiazol-3-one
• SCHEMBL9327655
• 24Z9TR39CM
• PCEMJUSXPJQKDP-UHFFFAOYSA-N
• EINECS 255-322-6
• AKOS000663185
• 2-(Prop-2-enyl)-1,2-benzisothiazol-3(2H)-one 1,1-dioxide
• CHEMBL3125561
• NSC39122
• n-allylsaccharin
• NS00030966
• NSC-39122
• 1,2-Benzisothiazol-3(2H)-one, 2-(2-propenyl)-, 1,1-dioxide
• NSC 39122
• AI3-04135
• 2-allylbenzo[d]isothiazol-3(2H)-one 1,1-dioxide
• 41335-56-2
• BDBM50496464
• DTXSID20194298
• 1,2-Benzisothiazol-3(2H)-one, 2-(2-propen-1-yl)-, 1,1-dioxide

• Inchi： 1S/C10H9NO3S/c1-2-7-11-10(12)8-5-3-4-6-9(8)15(11,13)14/h2-6H,1,7H2
• InChI Key： PCEMJUSXPJQKDP-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(N1CC=C)=O)(=O)=O

Computed Properties

• Exact Mass: 223.03031432g/mol
• Monoisotopic Mass: 223.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.8Ų